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Compound of Interest

Compound Name: 2-Chloro-3-methylbenzotrifluoride

Cat. No.: B1281123 Get Quote

In-Depth Technical Guide: 2-Chloro-3-
methylbenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and available technical data for 2-Chloro-3-methylbenzotrifluoride (CAS No. 74483-48-0).

This compound is a fluorinated aromatic building block of interest in medicinal chemistry and

materials science.

Molecular Structure and Properties
2-Chloro-3-methylbenzotrifluoride, with the IUPAC name 2-chloro-1-methyl-3-

(trifluoromethyl)benzene, is a substituted toluene derivative.[1] Its chemical structure consists

of a benzene ring with a chlorine atom, a methyl group, and a trifluoromethyl group as

substituents.

Molecular Structure Diagram
Caption: 2D structure of 2-Chloro-3-methylbenzotrifluoride.
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The following table summarizes the key quantitative data for 2-Chloro-3-
methylbenzotrifluoride. It is important to note that while some physical properties for isomeric

compounds are available, specific experimental data for the 2-chloro-3-methyl isomer, such as

boiling and melting points, are not readily available in public literature.

Property Value Source(s)

Molecular Formula C₈H₆ClF₃ [1][2]

Molecular Weight 194.58 g/mol [2][3]

CAS Number 74483-48-0 [2]

Purity (typical) 98% - 99% (liquid) [2][4]

Predicted XlogP 3.8 [1]

Experimental Protocols
Detailed experimental protocols for the specific synthesis of 2-Chloro-3-
methylbenzotrifluoride are not explicitly available in peer-reviewed literature. However, a

general approach can be inferred from patent literature describing the synthesis of related

isomers.

General Synthesis Approach: Halogenation of 3-
Methylbenzotrifluoride
A potential synthetic route involves the direct chlorination of 3-methylbenzotrifluoride. This

reaction typically yields a mixture of monochloro isomers, including 2-chloro-3-
methylbenzotrifluoride, 4-chloro-3-methylbenzotrifluoride, and 6-chloro-3-

methylbenzotrifluoride.[5]

Reaction Scheme:
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3-Methylbenzotrifluoride

+ Cl₂
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Mixture of Isomers:
- 2-Chloro-3-methylbenzotrifluoride
- 4-Chloro-3-methylbenzotrifluoride
- 6-Chloro-3-methylbenzotrifluoride

Separation and Purification
(e.g., Fractional Distillation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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